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Executive Summary & Chemical Identity

2-Hydroxyethyl carbamate (2-HEC) is a bifunctional intermediate widely used in polymer
synthesis (polyurethanes) and as a structural motif in drug development. While structurally
analogous to the potent carcinogen Ethyl Carbamate (Urethane), 2-HEC exhibits a distinct
toxicological profile that requires nuanced risk management.

This guide provides a self-validating safety protocol for handling 2-HEC, distinguishing its
specific hazards—primarily serious eye damage and suspected carcinogenicity—from its more
volatile congeners.

Chemical Profile
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Property Specification
CAS Registry Number 5395-01-7 (Primary)
2-Hydroxyethyl ester carbamic acid; Ethylene
Synonyms
glycol monocarbamate
Molecular Formula CsH7NOs
Molecular Weight 105.09 g/mol

_ Viscous liquid or waxy solid (Melting Point:
Physical State

~43°C)
N Highly soluble in water, alcohols, and acetone.
Solubility ]
- Hygroscopic; hydrolyzes in strong base/acid to
Stability

release ammonia.

CRITICAL IDENTIFICATION NOTE: Do not confuse CAS 5395-01-7 with CAS 4861-19-2 (Urea
Phosphate) or CAS 51-79-6 (Ethyl Carbamate/Urethane). Verify the CAS on your specific

reagent bottle before proceeding.

Toxicological Risk Assessment (The "Urethane"
Context)

Scientific Integrity Insight: Many safety protocols erroneously treat 2-HEC identically to Ethyl
Carbamate. As a researcher, you must understand the mechanistic difference.

2.1 Carcinogenicity & Genotoxicity

Ethyl Carbamate (Urethane) is a Group 2A carcinogen because it metabolizes to vinyl
carbamate, a DNA-reactive epoxide.[3]
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o 2-HEC Behavior: Research indicates 2-HEC is significantly less carcinogenic (approx. 1/40th
the potency of Ethyl Carbamate) and is not a proximal metabolite in the Urethane activation
pathway.

» Classification: Despite lower potency, it is often classified as Carc. 2 (Suspected of causing
cancer).[4] It should be handled with the rigor of a genotoxin but does not require the
extreme containment of a Group 1 carcinogen.

2.2 Acute Hazards: The Ocular Risk

The most immediate danger to the handler is irreversible eye damage.
» GHS Classification:Eye Dam. 1 (H318) — Causes serious eye damage.[5][6]

e Mechanism: The carbamate moiety, combined with the hydroxyl group, facilitates rapid
corneal penetration and protein denaturation.

o Skin: Classified as Skin Irrit. 2 (H315).[4][5][6]

Engineering Controls & PPE

Trustworthiness Pillar: The following controls are selected based on permeation resistance and
physical state management.

3.1 Personal Protective Equipment (PPE) Matrix
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Protection Zone

Recommendation

Scientific Rationale

Ocular

Chemical Splash Goggles +
Face Shield

Safety glasses are insufficient
due to Eye Dam. 1 status. A
face shield is mandatory when
handling >100mL or heating
the substance.

Dermal (Hand)

Nitrile (Double gloved) or Butyl
Rubber

Carbamates can permeate
latex. Nitrile (min 0.11mm
thickness) provides adequate
splash protection. Change
immediately upon

contamination.[7]

Respiratory

P100 / N95 (if dust/aerosol)

Only required if heating
generates vapors or if handling
the solid powder form outside

a hood.

3.2 Handling the Physical State (Solid vs. Liquid)

2-HEC melts at ~43°C. It is often supplied as a "frozen" solid in a bottle.

e Protocol: Do not chip or scrape the solid (generates dust).

o Safe Method: Warm the container in a water bath at 50°C until fully liquefied. Handle

volumetrically as a viscous liquid. This eliminates particulate exposure.

Experimental Workflow & Decision Logic

The following diagram outlines the decision-making process for handling 2-HEC, integrating the

physical state and risk level.
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Figure 1: Safe handling workflow emphasizing the liquefaction of solid 2-HEC to prevent dust
generation.

Emergency Response Protocols

Self-Validating System: These steps presume the worst-case scenario (hydrolysis and eye
contact).

5.1 Ocular Exposure (Red Alert)

» Immediate Action: Irrigate continuously for 15 minutes minimum.

e Mechanism Check: Do not use neutralization agents. The damage is physical/chemical
denaturation. Water volume is the only remedy.

¢ Medical: Transport to an ophthalmologist immediately. Bring the SDS (CAS 5395-01-7).

5.2 Spills & Decontamination

2-HEC is water-soluble but can hydrolyze to release ammonia.

Isolate: Evacuate the immediate area if the spill is hot (>60°C).
e PPE: Don full PPE including respiratory protection (ammonia risk).[6]

o Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use sawdust (combustible
reaction risk with carbamates).

o Clean: Wash the surface with water and soap.[7]

» Disposal: Collect in a container marked "Organic Waste - Carbamates." Do not mix with
strong acids (exothermic hydrolysis).

5.3 Decomposition Pathway

Understanding degradation helps in storage and spill management.
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Figure 2: Hydrolysis pathway. Note the release of Ammonia and Ethylene Glycol, dictating
waste segregation.

Storage and Stability

o Hygroscopicity: 2-HEC is hygroscopic. Moisture intrusion accelerates hydrolysis (ammonia
smell upon opening).

o Temperature: Store at 2—8°C (Refrigerate) to inhibit spontaneous polymerization or
transesterification.

o Container: Keep under inert gas (Nitrogen/Argon) if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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